4-Benzyl-1H-pyrrole-2-carboxylic acid methyl ester

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: methyl 4-benzyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C13H13NO2/c1-16-13(15)12-8-11(9-14-12)7-10-5-3-2-4-6-10/h2-6,8-9,14H,7H2,1H3
• InChI Key: JUYNTPXARYNBSL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CN1)CC2=CC=CC=C2

Description

4-Benzyl-1H-pyrrole-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylsilane (0.215 mL, 1.35 mmol) was added to a stirring, room temperature solution of methyl-4-benzoyl-1H-pyrrole-2-carboxylate (0.1118 g, 0.488 mmol) in trifluoroacetic acid (TFA) (1.04 mL, 0.47 M) under N2. After stirring overnight, the reaction was complete by HPLC. The TFA was removed under vacuum, and the crude product was taken up in EtOAc, washed with brine, dried with Na2SO4, filtered, concentrated, and purified by silica gel chromatography (Combiflash column, 95:5 Hexanes:EtOAc) to obtain pure 25 (0.0604 g, 57.5%): 1H (CDCl3, 400 MHz): δ 9.44 (1H, broad s), 7.34-7.21 (5H, m), 6.78 (1H, s), 6.75 (1H, s), 3.853 (2H, s), 3.846 (3H, s) ppm. 13C (CDCl3, 100 MHz): δ 162.09, 141.68, 128.85, 128.70, 126.25, 125.55, 122.67, 121.86, 115.74, 51.70, 33.41 ppm. HPLC: 9.693 min. (Starting material: 8.611 min.)